2-Ethoxycarbonylmethyl-3-oxo-piperazine-1-carboxylic acid tert-butyl ester

• IUPAC Name: tert-butyl 2-(2-ethoxy-2-oxoethyl)-3-oxopiperazine-1-carboxylate
• InChI: InChI=1S/C13H22N2O5/c1-5-19-10(16)8-9-11(17)14-6-7-15(9)12(18)20-13(2,3)4/h9H,5-8H2,1-4H3,(H,14,17)
• InChI Key: NJHZZPIDXJKZKV-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC1C(=O)NCCN1C(=O)OC(C)(C)C
• Molecular Formula: C13H22N2O5
• DSSTOX Substance ID: DTXSID50406856
• Molecular Weight: 286.32 g/mol
• CAS No.: 168160-77-8

Description

2-Ethoxycarbonylmethyl-3-oxo-piperazine-1-carboxylic acid tert-butyl ester is a useful research compound. Its molecular formula is C13H22N2O5 and its molecular weight is 286.32 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• The compound has been utilized in the synthesis and characterization of novel chemical structures. For instance, Kulkarni et al. (2016) synthesized and characterized two derivatives of N-Boc piperazine, highlighting their linear and L-shaped molecular structures through X-ray diffraction analysis. These compounds demonstrated moderate antibacterial and antifungal activities (Kulkarni et al., 2016).
• Another study by Kolter et al. (1996) focused on the crystal structure of a related ester, illustrating the molecule's configuration and intermolecular hydrogen bonds, contributing to our understanding of molecular interactions and structural analysis (Kolter et al., 1996).

Building Blocks for Complex Molecules

• The compound serves as a versatile building block in the synthesis of complex molecules. Passarella et al. (2005) demonstrated its use in a short, enantioselective synthesis of sedridines, ethylnorlobelols, and coniine, showcasing its application in creating biologically active alkaloids (Passarella et al., 2005).
• Ivanov et al. (2017) explored its application in synthesizing new halo-substituted pyrazolo[5,1-c][1,2,4]triazines, further emphasizing the compound's role in developing novel chemical entities with potential for further functionalization and application in various chemical research domains (Ivanov et al., 2017).

Molecular Structure Analysis

• Research on the molecular structure and synthesis of chiral and cyclic amino acid esters by Moriguchi et al. (2014) underscored the compound's significance in studying chiral compounds and their applications in asymmetric synthesis and molecular structure determination (Moriguchi et al., 2014).

Hydrolysis and Reaction Studies

• The compound's reactivity and interaction with other chemical entities have been subjects of study, as seen in Iwanami et al. (1964), who investigated the hydrolysis of products obtained from reactions with diethyl acetylenedicarboxylate, contributing to the understanding of its chemical behavior and potential transformations (Iwanami et al., 1964).